Cas no 921630-66-2 (Methyl (2s)-3-methyl-2-(2-oxoethyl)butanoate)
921630-66-2 structure
Product Name:Methyl (2s)-3-methyl-2-(2-oxoethyl)butanoate
CAS No:921630-66-2
MF:C8H14O3
MW:158.194962978363
CID:754384
Update Time:2023-08-03
Methyl (2s)-3-methyl-2-(2-oxoethyl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-methyl-2-(2-oxoethyl)-, methyl ester, (2S)-
- AQXXLBGKWDWVFE-ZETCQYMHSA-N
- (s)-methyl 2-isopropyl-4-oxobutanoate
- methyl (2s)-3-methyl-2-(2-oxoethyl)butanoate
- Methyl (2s)-3-methyl-2-(2-oxoethyl)butanoate
-
- Inchi: 1S/C8H14O3/c1-6(2)7(4-5-9)8(10)11-3/h5-7H,4H2,1-3H3/t7-/m0/s1
- InChI Key: AQXXLBGKWDWVFE-ZETCQYMHSA-N
- SMILES: O(C)C([C@@H](CC=O)C(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 140
- Topological Polar Surface Area: 43.4
Methyl (2s)-3-methyl-2-(2-oxoethyl)butanoate Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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